molecular formula C6H14Cl2N4 B8661997 4-(2-Aminoethyl)-1-methyl-1H-pyrazol-5-amine dihydrochloride

4-(2-Aminoethyl)-1-methyl-1H-pyrazol-5-amine dihydrochloride

Cat. No.: B8661997
M. Wt: 213.11 g/mol
InChI Key: FLMLVYTUWIGWGM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2-Aminoethyl)-1-methyl-1H-pyrazol-5-amine dihydrochloride is a useful research compound. Its molecular formula is C6H14Cl2N4 and its molecular weight is 213.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H14Cl2N4

Molecular Weight

213.11 g/mol

IUPAC Name

4-(2-aminoethyl)-2-methylpyrazol-3-amine;dihydrochloride

InChI

InChI=1S/C6H12N4.2ClH/c1-10-6(8)5(2-3-7)4-9-10;;/h4H,2-3,7-8H2,1H3;2*1H

InChI Key

FLMLVYTUWIGWGM-UHFFFAOYSA-N

Canonical SMILES

CN1C(=C(C=N1)CCN)N.Cl.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of methyl N-[2-(1-methyl-5-triphenylmethylaminopyrazol-4-yl)ethyl]carbamate (15.3 g, 34.7 mmol) and concentrated hydrochloric acid (80 ml) was stirred under reflux for 13 hours. The reaction mixture was washed with ethyl acetate. The organic layer was separated, and the aqueous layer was concentrated in vacuo. The residue was triturated with diisopropyl ether and dried in vacuo to give 2-(5-amino-1-methylpyrazol-4-yl)ethylamine dihydrochloride (6.1 g) as a colorless solid.
Name
methyl N-[2-(1-methyl-5-triphenylmethylaminopyrazol-4-yl)ethyl]carbamate
Quantity
15.3 g
Type
reactant
Reaction Step One
Quantity
80 mL
Type
reactant
Reaction Step One

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